Cas no 1643457-29-7 (2-Cyclopropoxy-3-iodopyridine)
2-Cyclopropoxy-3-iodopyridine is a versatile heterocyclic compound featuring a cyclopropoxy substituent at the 2-position and an iodine atom at the 3-position of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine serves as a reactive handle. The cyclopropoxy group enhances steric and electronic properties, enabling selective functionalization. Its stability and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity. High purity grades are available for precision applications.
2-Cyclopropoxy-3-iodopyridine structure
Product Name:2-Cyclopropoxy-3-iodopyridine
CAS No:1643457-29-7
MF:C8H8INO
MW:261.059694290161
CID:4828052
Update Time:2025-06-09
2-Cyclopropoxy-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopropoxy-3-iodopyridine
- 2-cyclopropoxy-3-iodo-pyridine
- C1(CC1)OC1=NC=CC=C1I
-
- Inchi: 1S/C8H8INO/c9-7-2-1-5-10-8(7)11-6-3-4-6/h1-2,5-6H,3-4H2
- InChI Key: RUOAAFXZNZUYFH-UHFFFAOYSA-N
- SMILES: IC1=CC=CN=C1OC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- XLogP3: 2.4
- Topological Polar Surface Area: 22.1
2-Cyclopropoxy-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029196193-5g |
2-Cyclopropoxy-3-iodopyridine |
1643457-29-7 | 95% | 5g |
$1,418.04 | 2022-04-02 | |
| Alichem | A029196193-10g |
2-Cyclopropoxy-3-iodopyridine |
1643457-29-7 | 95% | 10g |
$1,766.45 | 2022-04-02 | |
| Alichem | A029196193-25g |
2-Cyclopropoxy-3-iodopyridine |
1643457-29-7 | 95% | 25g |
$2,706.80 | 2022-04-02 |
2-Cyclopropoxy-3-iodopyridine Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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